N-(2-bromo-4-fluorophenyl)-2-chloroacetamide

• IUPAC Name: N-(2-bromo-4-fluorophenyl)-2-chloroacetamide
• InChI: InChI=1S/C8H6BrClFNO/c9-6-3-5(11)1-2-7(6)12-8(13)4-10/h1-3H,4H2,(H,12,13)
• InChI Key: AJEHASUZJSSWCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Br)NC(=O)CCl
• Molecular Formula: C8H6BrClFNO
• Molecular Weight: 266.49 g/mol

Description

N-(2-bromo-4-fluorophenyl)-2-chloroacetamide is a highly versatile compound with a wide range of applications in research and industry. It is a derivative of chloroacetamide and has been used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as a pharmaceutical intermediate. It has also been used in the synthesis of peptides, proteins, and other bioactive molecules. In recent years, the compound has been studied for its potential therapeutic applications in the treatment of cancer, inflammation, and other diseases.

Scientific Research Applications

• Organic Synthesis and Medicinal Chemistry Nucleophilic Reactions: Researchers have explored the reactivity of N-(2-bromo-4-fluorophenyl)-2-chloroacetamide in nucleophilic attacks on carbon-carbon double bonds. Its behavior toward various nucleophiles in acetonitrile provides insights for designing new organic reactions.

Antidiabetic Properties

• A derivative called N-(2-bromo-4-fluorophenyl)-3-(3,4-dihydroxyphenyl)-acrylamide (CPAM) , synthesized from this compound, has shown promise as an antidiabetic agent. In animal studies, CPAM significantly reduced blood sugar levels in streptozotocin-induced diabetic rats.